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Compound of Interest

Compound Name: 2-tert-Butyl-4-methoxyphenol

Cat. No.: B074144 Get Quote

Essential Safety and Handling Guide for 2-tert-
Butyl-4-methoxyphenol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-tert-Butyl-4-methoxyphenol
(BHA). Adherence to these protocols is essential for ensuring a safe laboratory environment.

Chemical Identifier:

Name: 2-tert-Butyl-4-methoxyphenol

Synonyms: BHA, 3(2)-tert-Butyl-4-hydroxyanisole

CAS Number: 25013-16-5[1]

Hazard Identification and Classification
2-tert-Butyl-4-methoxyphenol is classified as a hazardous chemical and requires careful

handling.[1][2] The primary hazards associated with this compound are summarized below.
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Hazard Classification Category Hazard Statement

Acute Oral Toxicity Category 4 Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2 Causes serious eye irritation.

Carcinogenicity Category 1B / 2
May cause cancer. /

Suspected of causing cancer.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.

Reproductive Toxicity Category 2
Suspected of damaging fertility

or the unborn child.

Hazardous to the Aquatic

Environment (Chronic)
Category 2

Toxic to aquatic life with long

lasting effects.

Signal Word: Danger

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-tert-Butyl-4-methoxyphenol to
minimize exposure risk. The following table outlines the recommended PPE.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Neoprene).

Prevents skin contact and

absorption, which can cause

skin irritation.

Skin and Body Protection
Chemical-resistant lab coat,

apron, and closed-toe shoes.

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulate

filter (conforming to EN 143) is

required if exposure limits are

exceeded, if irritation or other

symptoms are experienced, or

if dust is generated.

Minimizes the risk of inhaling

harmful dust or vapors that can

cause respiratory tract

irritation.

Operational Plan for Handling
A systematic approach is crucial for safely handling 2-tert-Butyl-4-methoxyphenol.

1. Preparation:

Ensure an emergency eyewash station and safety shower are readily accessible and in good

working order.

All personnel must be trained on the specific hazards and handling procedures for this

chemical.

Obtain and read the Safety Data Sheet (SDS) before use.

2. Engineering Controls:
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All work with 2-tert-Butyl-4-methoxyphenol should be conducted in a certified chemical

fume hood to ensure adequate ventilation.

Use local exhaust ventilation to control the generation of dust.

3. Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

4. Chemical Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe in dust, mist, vapors, or spray.

Use only non-sparking tools to prevent ignition sources.

Keep the container tightly closed when not in use.

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

5. Storage:

Store in a dry, cool, and well-ventilated place.

Keep containers tightly closed.

Store locked up.

Incompatible materials to avoid include strong oxidizing agents, strong bases, and strong

acids.

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Call a POISON CENTER or

doctor/physician if you feel unwell.

Spill Cleanup Protocol:

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a non-combustible absorbent material (e.g., sand, vermiculite) to contain the

spill.

Collect: Carefully sweep up and shovel the material into a suitable, labeled, and closed

container for disposal. Avoid dust formation.

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
Dispose of contents and container to an approved waste disposal plant.
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This substance is toxic to aquatic life with long-lasting effects; avoid release to the

environment.

Contaminated packaging should be handled in the same way as the substance itself.

Safety Workflow Diagram
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Workflow for Handling 2-tert-Butyl-4-methoxyphenol

Start: Handling 2-tert-Butyl-4-methoxyphenol

Preparation:
- Review SDS

- Verify Emergency Equipment
- Assemble PPE

Engineering Controls:
- Use Chemical Fume Hood
- Ensure Proper Ventilation

Chemical Handling:
- Avoid Contact and Inhalation

- Keep Container Closed

Spill or Exposure?

Storage:
- Cool, Dry, Well-Ventilated Area

- Away from Incompatibles

Disposal:
- Approved Waste Disposal Plant
- Avoid Environmental Release

End

No

First Aid & Emergency Procedures:
- Follow SDS Guidelines
- Seek Medical Attention

Yes (Exposure)

Spill Cleanup:
- Evacuate, Ventilate, Contain

- Use Absorbent Material

Yes (Spill)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-tert-Butyl-4-methoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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